![molecular formula C21H26O4S B5145440 2,2'-(2-thienylmethylene)bis(5,5-dimethyl-1,3-cyclohexanedione) CAS No. 144236-93-1](/img/structure/B5145440.png)
2,2'-(2-thienylmethylene)bis(5,5-dimethyl-1,3-cyclohexanedione)
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Description
Synthesis Analysis
The synthesis of derivatives similar to 2,2'-(2-thienylmethylene)bis(5,5-dimethyl-1,3-cyclohexanedione) can be efficiently carried out through condensation reactions catalyzed by various agents. For instance, improved synthesis methods using urea as a catalyst under ultrasound conditions have been reported, providing high yields and environmentally friendly approaches (Ji-tai Li et al., 2012). Another efficient synthesis involves the use of ZnO and ZnO–acetyl chloride as catalysts, highlighting the versatility in synthesizing such compounds (M. Maghsoodlou et al., 2010).
Molecular Structure Analysis
The molecular structure of compounds in this class has been elucidated through various techniques, including X-ray crystallography. Studies have shown detailed molecular configurations, confirming the unique structural features of these compounds, such as non-planar carbocyclic rings and specific dihedral angles (Z. Zhang et al., 2013).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, including Knoevenagel condensation and Michael addition, leading to a wide range of products. The synthesis procedures highlight the compounds' reactivity and potential for creating diverse molecular structures (E. Sheikhhosseini et al., 2016).
Safety and Hazards
As with any chemical compound, handling 2,2’-(2-thienylmethylene)bis(5,5-dimethyl-1,3-cyclohexanedione) requires appropriate safety measures. Sigma-Aldrich, a supplier of this compound, does not provide specific safety data for this product . Therefore, it’s crucial to handle it with care and use appropriate personal protective equipment.
properties
IUPAC Name |
2-[(4,4-dimethyl-2,6-dioxocyclohexyl)-thiophen-2-ylmethyl]-5,5-dimethylcyclohexane-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26O4S/c1-20(2)8-12(22)17(13(23)9-20)19(16-6-5-7-26-16)18-14(24)10-21(3,4)11-15(18)25/h5-7,17-19H,8-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZIMEKBRWHMUEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)C(C(=O)C1)C(C2C(=O)CC(CC2=O)(C)C)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701174837 |
Source
|
Record name | 2,2′-(2-Thienylmethylene)bis[5,5-dimethyl-1,3-cyclohexanedione] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701174837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144236-93-1 |
Source
|
Record name | 2,2′-(2-Thienylmethylene)bis[5,5-dimethyl-1,3-cyclohexanedione] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=144236-93-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2′-(2-Thienylmethylene)bis[5,5-dimethyl-1,3-cyclohexanedione] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701174837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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